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Crystal Structures and Phase Transition

Poly(butylene adipate) exhibits polymorphism, primarily crystallizing into two distinct forms: the a form

(thermodynamically stable) and the B form (kinetically favored) [1].

The table below summarizes the key characteristics of these crystal phases:

Crystal Crystal . Formation .
Lattice Parameters o Stability

Form System Condition

o form Monoclinic a=6.73A,b=7.94 Crystallized from Thermodynamically stable [1]
A c=1420A B= melt above ~31
45.5°[1] °C[1]

B form Orthorhombic a=5.06 A,b=7.35 Crystallized from Kinetically favored; transforms
A c=1467 A1) melt below ~29 to a form over time or upon
°C[1] heating [1]

A key finding from recent research is that the B-to-a phase transition does not occur directly but proceeds

through a melt-recrystallization mechanism [1]. The « phase obtained from this solid-state transition (aH)
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can have a different higher-order structure or orientation compared to the o phase crystallized directly from

the melt, despite sharing the same unit cell [1].

This phase transition behavior can be visualized in the following experimental workflow:

Heating Process
(First Endothermic Peak ~50°C)

Melt-Recrystallization

oH Phase Crystals

Heating Process
(Second Endothermic Peak ~55°C)

Polymer Melt

Cooling from Melt

a Phase Crystals
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Experimental Characterization Data

The crystallization kinetics and thermal properties of PBA are crucial for understanding its processing and
final material properties. The following table summarizes quantitative data for a 2000 Da molecular weight

PBA polyester polyol, which is a commercially relevant size [2].

Value for PBA Measurement

Propert Context & Comparison

perty (2000 Da) Technique P
Crystallization 0.3 to 19 minutes DSC, Avrami Shorter half-life indicates faster
Half-life (within 29°C to 45°C  analysis [2] crystallization. SA BDO (succinate

range) [2] analog) has greater supercooling [2].

Avrami Exponent ~3[2] DSC, Avrami Suggests spontaneous nucleation and
(n) analysis [2] spherulitic growth [2].
Enthalpy of ~210 J/g (for high DSC [2] Indicates a crystallinity of about 35-
Melting (AHm) Mn SA BDO, for 40% [2].

reference) [2]

| Thermal Expansion Coefficients (§ form) | a-axis: 3.27 x 10~* b-axis: 3.01 x 1073 [1] | Temperature-

dependent WAXD [1] | Shows highly anisotropic thermal expansion in the f§ form crystal lattice [1]. |

Detailed Experimental Protocol

To investigate the phase transition and melting behavior of PBA, you can employ the following protocol
based on simultaneous Wide-Angle X-ray Diffraction (WAXD) and Differential Scanning Calorimetry

(DSC), a powerful technique for correlating structural and thermal changes [1].

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s605384?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://pmc.ncbi.nlm.nih.gov/articles/PMC7023612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7023612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7023612/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7023612/
https://www.smolecule.com/products/s605384?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

[Sample Preparatiora

l

Prepare 1 wt% PBA solution
in chloroform

Cast solution on
aluminum DSC pan

l

Evaporate solvent
at room temperature

Simultaneous WAXD/DSC Measurement

with DSC attachment Data Analysis

/

Typical Parameters:
» Temperature range: 25°C to 70°C WAXD: Track peak positiona EDSC: Analyze endothermicg

Eiquipment: X-ray Diffractometea

* Heating/Cooling rate: e.g., 1°C/min (20) and intensities exothermic peaks
* X-ray: Cu-Ka radiation, 26 range 17°-26°

Correlate structural changes
(WAXD) with thermal events (DSC)

Click to download full resolution via product page

Key Analysis Steps [1]:
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e Monitor the intensity and position of the [3(110), 3(020), a(110), and a(020) diffraction peaks during
heating and cooling.

e Correlate the emergence and disappearance of these peaks with the endothermic peaks observed
in the DSC curve.

e Calculate apparent lattice parameter changes using the d-spacings from the diffraction peaks to
analyze anisotropic thermal expansion.

Implications for Research and Development

The crystallinity and phase behavior of PBA have direct practical implications:

e Biodegradation Rate: The crystal form significantly impacts the material's environmental fate. A PBA
film with a-form crystals degrades faster than one with 3-form crystals, while a mix of both phases
can result in the slowest degradation rate [1].

¢ Processing and Application: The fast crystallization kinetics (short half-life) of low molecular weight
PBA polyols are critical for building green strength in applications like adhesives shortly after melt
processing [2]. Understanding the phase transition is also fundamental for designing materials with
specific thermal and mechanical properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Phase Transition and Melt-Recrystallization Behavior of ... [pmc.ncbi.nim.nih.gov]
2. Thermal characterization and crystallization kinetics of ... [sciencedirect.com]

To cite this document: Smolecule. [crystallinity of butane-1,4-diol adipic acid polyesters]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b605384#crystallinity-of-

butane-1-4-diol-adipic-acid-polyesters]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7023612/
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.smolecule.com/products/s605384?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7023612/
https://www.sciencedirect.com/science/article/abs/pii/S0032386116307352
https://www.smolecule.com/products/b605384#crystallinity-of-butane-1-4-diol-adipic-acid-polyesters
https://www.smolecule.com/products/b605384#crystallinity-of-butane-1-4-diol-adipic-acid-polyesters
https://www.smolecule.com/products/b605384#crystallinity-of-butane-1-4-diol-adipic-acid-polyesters
https://www.smolecule.com/products/s605384?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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